Cas no 83724-97-4 (3-{pyrazolo1,5-apyrimidin-6-yl}propan-1-ol)

• Product Name: 3-{pyrazolo1,5-apyrimidin-6-yl}propan-1-ol
• CAS No: 83724-97-4
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 5742120
• PubChem ID: 12773578
• Update Time: 2025-05-20

3-{pyrazolo1,5-apyrimidin-6-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-1-ol
• 83724-97-4
• 3-pyrazolo[1,5-a]pyrimidin-6-ylpropan-1-ol
• EN300-1130132
• Pyrazolo[1,5-a]pyrimidine-6-propanol
• 3-{pyrazolo1,5-apyrimidin-6-yl}propan-1-ol

• Inchi： 1S/C9H11N3O/c13-5-1-2-8-6-10-9-3-4-11-12(9)7-8/h3-4,6-7,13H,1-2,5H2
• InChI Key： UIEKGRSHIJATHQ-UHFFFAOYSA-N
• SMILES： OCCCC1C=NC2=CC=NN2C=1

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Melting Point: 47-48 °C
• Boiling Point: 138-148 °C(Press: 0.04 Torr)
• pka: 14.88±0.10(Predicted)

Additional information on 3-{pyrazolo1,5-apyrimidin-6-yl}propan-1-ol

Professional Introduction to Compound with CAS No. 83724-97-4 and Product Name: 3-{pyrazolo1,5-apyrimidin-6-yl}propan-1-ol

The compound with the CAS number 83724-97-4 and the product name 3-{pyrazolo1,5-apyrimidin-6-yl}propan-1-ol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular medicine. The structural motif of 3-{pyrazolo1,5-apyrimidin-6-yl}propan-1-ol combines the pharmacophoric properties of pyrazoloapyrimidine derivatives with a propanol side chain, offering a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those derived from pyrazoloapyrimidine scaffolds. These compounds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a propanol group at the 3-position of the pyrazoloapyrimidine core in 3-{pyrazolo1,5-apyrimidin-6-yl}propan-1-ol enhances its solubility and bioavailability, making it an attractive candidate for further development.

One of the most compelling aspects of 3-{pyrazolo1,5-apyrimidin-6-yl}propan-1-ol is its potential role in modulating key biological pathways. Studies have shown that pyrazoloapyrimidine derivatives can interact with various enzymes and receptors, thereby influencing cellular processes such as proliferation, differentiation, and apoptosis. The propanol side chain in this compound may also contribute to its ability to penetrate biological membranes, facilitating intracellular delivery and action.

Recent research has highlighted the importance of 3-{pyrazolo1,5-apyrimidin-6-yl}propan-1-ol in the development of novel therapeutic agents. For instance, studies have demonstrated its efficacy in inhibiting specific kinases associated with cancer progression. The compound's ability to bind to these kinases with high affinity suggests its potential as a lead compound for further optimization into a clinical drug. Additionally, its structural features make it amenable to derivatization, allowing researchers to fine-tune its pharmacological properties.

The synthesis of 3-{pyrazolo1,5-apyrimidin-6-yl}propan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the pyrazoloapyrimidine core. The introduction of the propanol group is achieved through selective hydroxylation or reduction strategies, depending on the synthetic route chosen.

The pharmacokinetic profile of 3-{pyrazolo1,5-apyrimidin-6-yl}propan-1-ol is another critical aspect that has been extensively studied. Preliminary data indicate that the compound exhibits moderate oral bioavailability and a reasonable half-life in vivo. These characteristics are favorable for developing it into a viable therapeutic agent. Furthermore, its metabolic stability has been assessed through in vitro studies using liver microsomes and cytochrome P450 enzymes.

In conclusion,3-{pyrazolo1,5-apyrimidin-6-yloxy}propananone represents a promising candidate for further exploration in drug discovery. Its unique structural features and demonstrated biological activities make it an attractive scaffold for developing novel therapeutics. As research continues to uncover new applications for this compound,837249744 will undoubtedly play a significant role in advancing our understanding of molecular medicine and therapeutic intervention.